Cas no 1823820-84-3 (2-(2-Chloro-5-nitrophenyl)butanoic acid)

• Product Name: 2-(2-Chloro-5-nitrophenyl)butanoic acid
• CAS No: 1823820-84-3
• MF: C₁₀H₁₀ClNO₄
• MW: 243.643702030182
• CID: 5906910
• PubChem ID: 22719004
• Update Time: 2025-10-29

2-(2-Chloro-5-nitrophenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-chloro-5-nitrophenyl)butanoic acid
• SCHEMBL4658268
• EN300-1983238
• 1823820-84-3
• 2-(2-Chloro-5-nitrophenyl)butanoic acid

• Inchi： 1S/C10H10ClNO4/c1-2-7(10(13)14)8-5-6(12(15)16)3-4-9(8)11/h3-5,7H,2H2,1H3,(H,13,14)
• InChI Key： XUUKZHAISIFMNI-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1C(C(=O)O)CC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 243.0298355g/mol
• Monoisotopic Mass: 243.0298355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 83.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 2-(2-Chloro-5-nitrophenyl)butanoic acid

Comprehensive Guide to 2-(2-Chloro-5-nitrophenyl)butanoic acid (CAS No. 1823820-84-3): Properties, Applications, and Market Insights

2-(2-Chloro-5-nitrophenyl)butanoic acid (CAS No. 1823820-84-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This chloro-nitrophenyl derivative features a unique molecular structure combining a butanoic acid backbone with chloro and nitro substituents, making it valuable for synthetic applications. Researchers frequently search for "2-(2-Chloro-5-nitrophenyl)butanoic acid synthesis" and "CAS 1823820-84-3 applications," reflecting its importance in modern chemistry.

The compound's molecular formula C10H10ClNO4 and molecular weight 243.64 g/mol make it particularly useful as an intermediate in drug discovery. Recent trends show growing interest in "nitrophenyl compounds in medicinal chemistry" and "chloro-substituted carboxylic acids," areas where this chemical plays a crucial role. Its crystalline solid form and moderate solubility in organic solvents like ethanol and DMSO contribute to its handling characteristics in laboratory settings.

In pharmaceutical applications, 2-(2-Chloro-5-nitrophenyl)butanoic acid serves as a key building block for developing novel therapeutic agents. The presence of both electron-withdrawing groups (chloro and nitro) and the carboxylic acid functionality allows for diverse chemical modifications. Current research focuses on its potential in creating anti-inflammatory compounds and enzyme inhibitors, addressing popular search queries like "nitrophenyl derivatives in drug design" and "CAS 1823820-84-3 biological activity."

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From a synthetic chemistry perspective, 2-(2-Chloro-5-nitrophenyl)butanoic acid offers multiple reactive sites for nucleophilic substitution and condensation reactions. Chemists frequently investigate its "reaction with amines" and "esterification potential," as evidenced by search trends. The compound's melting point range of 120-123°C and storage stability under recommended conditions make it practical for various experimental protocols.

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Environmental and safety considerations for 2-(2-Chloro-5-nitrophenyl)butanoic acid follow standard laboratory chemical protocols. While not classified as highly hazardous, proper personal protective equipment (gloves, goggles) is recommended during handling. Researchers often seek "CAS 1823820-84-3 safety data" and "nitrophenyl compound handling" information, reflecting responsible usage practices in the scientific community.

Analytical characterization of this compound typically involves HPLC, NMR spectroscopy, and mass spectrometry techniques. The distinctive aromatic proton patterns and carbonyl group signature in spectral data help verify purity, addressing common quality control questions like "how to analyze 2-(2-Chloro-5-nitrophenyl)butanoic acid." Recent advancements in analytical chemistry have improved detection limits for related impurities.

The future research outlook for 2-(2-Chloro-5-nitrophenyl)butanoic acid appears promising, particularly in targeted drug delivery systems and green chemistry applications. Emerging search trends include "biodegradable nitrophenyl derivatives" and "1823820-84-3 in nanotechnology," suggesting expanding interdisciplinary applications. Continued innovation in catalytic processes may further enhance its synthetic accessibility.

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